Cas no 1021123-86-3 (2-ethoxy-6-[(4-methylsulfanylanilino)methyl]phenol)

• Product Name: 2-ethoxy-6-[(4-methylsulfanylanilino)methyl]phenol
• CAS No: 1021123-86-3
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• MDL: MFCD12623726
• CID: 5156426
• Update Time: 2025-10-23

2-ethoxy-6-[(4-methylsulfanylanilino)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-6-[(4-methylsulfanylanilino)methyl]phenol

• MDL： MFCD12623726
• Inchi： 1S/C16H19NO2S/c1-3-19-15-6-4-5-12(16(15)18)11-17-13-7-9-14(20-2)10-8-13/h4-10,17-18H,3,11H2,1-2H3
• InChI Key： GMCAHVLIZGJBGH-UHFFFAOYSA-N
• SMILES： C1(O)=C(CNC2=CC=C(SC)C=C2)C=CC=C1OCC

Additional information on 2-ethoxy-6-[(4-methylsulfanylanilino)methyl]phenol

Introduction to 2-Ethoxy-6-[(4-Methylsulfanylanilino)Methyl]Phenol (CAS No: 1021123-86-3)

The compound 2-Ethoxy-6-[(4-Methylsulfanylanilino)Methyl]Phenol (CAS No: 1021123-86-3) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its ability to participate in a wide range of chemical reactions. Recent studies have highlighted its role in the development of advanced materials, pharmaceuticals, and as an intermediate in organic synthesis.

Chemical Structure and Properties

The molecular structure of 2-Ethoxy-6-[(4-Methylsulfanylanilino)Methyl]Phenol is characterized by a phenol ring substituted with an ethoxy group at the 2-position and a [(4-methylsulfanylanilino)methyl] group at the 6-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various applications.

The ethoxy group (-OCH₂CH₃) at the 2-position contributes to the molecule's solubility in organic solvents, while the [(4-methylsulfanylanilino)methyl] group at the 6-position introduces additional functionality, such as potential for hydrogen bonding and participation in nucleophilic or electrophilic reactions. The presence of a methylsulfanyl (-SCH₃) group further enhances the molecule's reactivity and stability under certain conditions.

Synthesis and Applications

The synthesis of 2-Ethoxy-6-[(4-Methylsulfanylanilino)Methyl]Phenol involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and protection/deprotection strategies. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

In terms of applications, this compound has been explored as a precursor for the development of novel pharmaceutical agents, particularly in the field of anti-inflammatory and anti-cancer drug design. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry and catalysis.

Recent Research Findings

Recent studies have focused on the role of 2-Ethoxy-6-[(4-Methylsulfanylanilino)Methyl]Phenol in the development of advanced materials, such as conductive polymers and stimuli-responsive hydrogels. Researchers have demonstrated that this compound can serve as a building block for creating materials with tailored mechanical, electronic, and optical properties.

In addition, this compound has been investigated for its potential in green chemistry applications, such as catalytic transformations under mild conditions. Its ability to act as both a catalyst and a substrate makes it a promising candidate for sustainable chemical processes.

Conclusion

In conclusion, 2-Ethoxy-6-[(4-Methylsulfanylanilino)Methyl]Phenol (CAS No: 1021123-86-3) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.